Cas no 1806447-77-7 (2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid)

• Product Name: 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid
• CAS No: 1806447-77-7
• MF: C₁₁H₁₀BrClO₄
• MW: 321.551702022552
• CID: 4942303
• Update Time: 2025-06-08

2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid

• Inchi： 1S/C11H10BrClO4/c1-5(14)9(12)8-4-6(13)2-3-7(8)10(15)11(16)17/h2-4,9-10,15H,1H3,(H,16,17)
• InChI Key： SEFCKOKBVNAGJA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1C(C(=O)O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid

Introduction to 2-(1-Bromo-2-oxopropyl)-4-chloromandelic Acid (CAS No. 1806447-77-7) in Modern Chemical and Pharmaceutical Research

2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid, identified by the chemical identifier CAS No. 1806447-77-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural motifs—including a bromo substituent on a propyl group and a chloro substituent on a mandelic acid backbone—has emerged as a versatile intermediate in synthetic chemistry and drug development. Its molecular architecture not only makes it an intriguing subject for mechanistic studies but also positions it as a potential building block for more complex pharmacophores.

The significance of 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid is further underscored by its potential applications in medicinal chemistry. The presence of both electrophilic and nucleophilic sites within its structure allows for diverse functionalization strategies, enabling chemists to tailor its properties for specific biological targets. Recent advancements in the field have highlighted its role in the synthesis of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in metabolic pathways, demonstrating promise in preclinical studies.

In the context of academic research, 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid has been utilized as a key intermediate in the development of new synthetic methodologies. Researchers have leveraged its reactivity to construct complex molecules with high precision, contributing to the growing arsenal of tools available for drug discovery. The compound’s ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it particularly valuable in constructing biaryl structures—a common motif in many bioactive molecules.

Moreover, the pharmaceutical industry has taken notice of CAS No. 1806447-77-7 due to its structural features that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Computational modeling studies have suggested that modifications at the bromo and chloro positions can significantly influence the pharmacokinetic profiles of derived compounds. These insights have guided the design of new molecules with improved therapeutic efficacy and reduced side effects.

One particularly noteworthy application of 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid is in the synthesis of protease inhibitors. Proteases play critical roles in various physiological processes, and their inhibition is a key strategy in treating diseases such as cancer, inflammation, and viral infections. Researchers have reported the use of this compound as a precursor in generating peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and potency. Such inhibitors have shown promise in early clinical trials, highlighting the compound’s potential as a pharmacological tool.

The synthetic versatility of CAS No. 1806447-77-7 extends beyond protease inhibition into other therapeutic areas. For example, its derivatives have been investigated as potential antiviral agents, where they exhibit inhibitory effects against viral proteases essential for replication. Additionally, the compound’s ability to serve as a scaffold for designing kinase inhibitors has opened new avenues in oncology research. Kinases are enzymes that regulate cell growth and division, making them attractive targets for anticancer therapies.

Recent studies have also explored the role of 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid in materials science, particularly in the development of functional polymers. Its incorporation into polymer backbones can impart unique properties such as fluorescence or catalytic activity, making it useful for applications ranging from biosensors to smart materials. The ability to fine-tune these properties through structural modifications has sparked interest among researchers seeking innovative solutions to complex technological challenges.

In summary, CAS No. 1806447-77-7, or 2-(1-Bromo-2-oxopropyl)-4-chloromandelic acid, represents a multifaceted compound with broad implications across chemical synthesis and pharmaceutical development. Its unique structural features—particularly the presence of both bromo and chloro substituents—make it an invaluable intermediate for constructing complex molecules with potential therapeutic applications. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in both academic and industrial settings.